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Compound of Interest

6-Azido-2-methyl-1,3-
Compound Name:
benzothiazole

cat. No.: B1652907

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

The benzothiazole core, a bicyclic system comprising a benzene ring fused to a thiazole ring, is
a cornerstone in modern medicinal and materials chemistry. Its derivatives have found
indispensable applications ranging from industrial processes to life-saving pharmaceuticals.
This technical guide delves into the historical discoveries of key benzothiazole compounds,
presenting their seminal syntheses, physicochemical properties, and the early elucidation of
their mechanisms of action.

The Dawn of Benzothiazoles: Hofmann's Pioneering
Synthesis

The history of benzothiazoles begins in the late 19th century with the work of the German
chemist August Wilhelm von Hofmann. In 1879, Hofmann reported the first synthesis of 2-
substituted benzothiazoles, laying the foundational chemistry for this entire class of
compounds. His early work involved the reaction of 2-aminothiophenol with various reagents.
[1][2] One of the earliest methods developed by Hofmann was the reaction of 2-
aminothiophenol with carbon disulfide.[2]

Physicochemical Properties of Benzothiazole

The parent compound, benzothiazole, is a colorless, slightly viscous liquid with a characteristic
odor.[3] Its fundamental properties are summarized in the table below.
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Property Value Reference(s)
Molecular Formula C7HsNS [3]
Molar Mass 135.19 g/mol [3]
Melting Point 2°C [3]
Boiling Point 227-228 °C [3]
Density 1.238 g/mL at 25 °C [4]

A Revolution in Rubber: The Discovery of 2-
Mercaptobenzothiazole (MBT) as a Vulcanization
Accelerator

The early 20th century witnessed the burgeoning automobile industry and a soaring demand
for durable rubber. The vulcanization process, discovered by Charles Goodyear, was crucial
but slow. The search for chemical "accelerators"” to speed up this process was a major
industrial endeavor.

In the 1920s, workers at Pirelli and Goodyear Tire & Rubber discovered the remarkable
vulcanization accelerating properties of 2-mercaptobenzothiazole (MBT).[5] This discovery,
attributed to the work of Lorin B. Sebrell at Goodyear, who was later awarded the Charles
Goodyear Medal for his contributions, revolutionized the rubber industry.[5] MBT allowed for
shorter cure times, lower vulcanization temperatures, and the use of less sulfur, all of which
resulted in a stronger and more durable rubber product.[5]

Industrial Synthesis of 2-Mercaptobenzothiazole (Kelly
Process)

The commercial production of MBT was established through the Kelly process, patented by
Goodyear Tire & Rubber.[6][7] This high-pressure, high-temperature process involves the
reaction of aniline, carbon disulfide, and sulfur.[6][7]

Experimental Protocol: Kelly Process for MBT Synthesis
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The following is a generalized protocol based on the principles described in early patents:

Charging the Autoclave: Aniline, carbon disulfide, and sulfur are charged into a high-pressure
autoclave.

e Reaction: The mixture is heated to a temperature between 150 °C and 300 °C. A positive
pressure, regulated by the controlled release of generated gases, is maintained.[7]

 Purification: The crude product is dissolved in a sodium hydroxide solution to separate it from
organic by-products.[7]

o Precipitation: The MBT is then re-precipitated by the addition of an acid.[7]

« |solation: The precipitated MBT is filtered, washed, and dried to yield the final product.[7]
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MBT Synthesis (Kelly Process)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Genesis of a Versatile Scaffold: A Technical History
of Benzothiazole Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1652907#discovery-and-history-of-benzothiazole-
compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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